4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-(2,4-dichlorophenyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-13-6-8(14(17)18)2-4-11(13)10-5-3-9(15)7-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key: ZCFZOOMGSOAIBN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID20691212
• Molecular Weight: 297.1 g/mol
• CAS No.: 1261913-88-5

Description

4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95% (4-DPMB) is an organic compound that has been used in a variety of scientific research applications. It is an aromatic acid, with a molecular formula of C13H10Cl2O3. This compound has been used in the synthesis of various compounds, including pharmaceuticals, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95% has been used in a variety of scientific research applications, including in the synthesis of pharmaceuticals, in the study of enzymes, and in the study of the biochemical and physiological effects of compounds. It has also been used in the study of the mechanism of action of drugs and the development of new therapeutic agents.

Mechanism of Action

4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95% has been found to interact with various enzymes in the body, including cytochrome P450 and cyclooxygenase. It has also been found to inhibit the activity of a variety of enzymes, including prostaglandin synthase, cyclooxygenase, and lipoxygenase.
Biochemical and Physiological Effects
4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95% has been found to have a number of biochemical and physiological effects. It has been found to be a potent inhibitor of cyclooxygenase, which is involved in the synthesis of prostaglandins. It has also been found to inhibit the activity of lipoxygenase, which is involved in the synthesis of leukotrienes. In addition, 4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95% has been found to have anti-inflammatory and analgesic effects, as well as to reduce the production of free radicals.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95% in laboratory experiments include its high purity, its low cost, and its low toxicity. However, there are some limitations to using 4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95% in laboratory experiments, including its instability in the presence of light and heat, and its potential to form toxic compounds when exposed to air.

Future Directions

There are a number of potential future directions for the use of 4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95% in scientific research. These include the development of new therapeutic agents, the study of its biochemical and physiological effects, and the exploration of its potential use as a drug delivery system. Additionally, further research could be conducted into the mechanism of action of 4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95%, its potential toxicity, and its potential to form toxic compounds when exposed to air.

Synthesis Methods

4-(2,4-Dichlorophenyl)-3-methoxybenzoic acid, 95% can be synthesized from the reaction of 2,4-dichlorophenol and 3-methoxybenzoic acid in the presence of sulfuric acid. The reaction takes place in a three-step process, which involves the condensation of the two reactants, followed by the hydrolysis of the condensation product, and finally the oxidation of the hydrolysate. The reaction yields a product with a purity of 95%.